Cas no 1292718-58-1 ((S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide)

• Product Name: (S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide
• CAS No: 1292718-58-1
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 2155478
• PubChem ID: 61146329
• Update Time: 2025-08-05

(S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide
• DB-224233
• SCHEMBL21835882
• 1292718-58-1

• MDL： MFCD14589751
• Inchi： 1S/C9H19N3O/c1-7(10)9(13)11-8-3-5-12(2)6-4-8/h7-8H,3-6,10H2,1-2H3,(H,11,13)/t7-/m0/s1
• InChI Key： XHEBQCCXFIFUHU-ZETCQYMHSA-N
• SMILES： O=C([C@H](C)N)NC1CCN(C)CC1

Computed Properties

• Exact Mass: 185.152812238Da
• Monoisotopic Mass: 185.152812238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.4Ų

Additional information on (S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide

Introduction to (S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide (CAS No. 1292718-58-1)

(S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide, identified by the CAS number 1292718-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amides, characterized by its amine and carboxamide functional groups, which contribute to its unique chemical properties and biological activities. The presence of a chiral center at the carbon atom adjacent to the amine group imparts stereospecificity, making this compound a valuable candidate for further investigation in drug development.

The molecular structure of (S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide consists of a propionamide backbone substituted with a 1-methyl-piperidine ring at the nitrogen position. This structural motif is commonly found in biologically active molecules, suggesting potential interactions with various biological targets. The 1-methyl-piperidine moiety enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of amide-based compounds. The chiral nature of (S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide makes it an attractive candidate for enantioselective synthesis and applications. Enantioselective drugs often exhibit improved efficacy and reduced side effects compared to their racemic counterparts, underscoring the importance of stereochemical purity in pharmaceutical development.

Current research in the field of medicinal chemistry has highlighted the potential of (S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide as a scaffold for developing new drugs targeting various diseases. Studies have shown that this compound exhibits promising pharmacological properties, including antimicrobial and anti-inflammatory effects. The 1-methyl-piperidine ring is known to interact with specific enzymes and receptors, which could be exploited for therapeutic purposes.

The synthesis of (S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide involves multi-step organic reactions, including chiral resolution or asymmetric synthesis to ensure high enantiomeric purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve efficient and scalable production. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a high-quality final product.

One of the most compelling aspects of (S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide is its potential as a lead compound for drug discovery. Its structural features make it a versatile building block for designing molecules with tailored biological activities. Researchers are exploring its utility in developing treatments for neurological disorders, infectious diseases, and inflammatory conditions. The compound's ability to modulate biological pathways at the molecular level makes it a promising candidate for further preclinical and clinical studies.

The pharmacokinetic profile of (S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide is another area of interest. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for systemic administration. Additionally, its solubility characteristics make it suitable for formulation into various drug delivery systems, including oral tablets and injectable solutions.

In conclusion, (S)-2-amino-n-(1-methyl-piperidin-4-yl)-propionamide (CAS No. 1292718-58-1) is a structurally interesting and biologically relevant compound with significant potential in pharmaceutical applications. Its unique chemical properties, combined with its promising pharmacological effects, make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapy.